(3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride
Overview
Description
(3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride, also known as 3-amino-2,2-dimethyloxolan-3-ylmethanol hydrochloride, is a synthetic compound that has a wide range of applications in scientific research. It is a nitrogen-containing compound, which can be used as a building block for the synthesis of other compounds. It has been used in the synthesis of peptides, nucleosides, and other organic molecules. This compound has also been studied for its potential biochemical and physiological effects.
Scientific Research Applications
((3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloridedimethyloxolan-3-yl)methanol hydrochloride has a wide range of applications in scientific research. It has been used in the synthesis of peptides, nucleosides, and other organic molecules. It has also been studied for its potential biochemical and physiological effects. It has been used in the synthesis of drugs, such as anticonvulsants, antibiotics, and antinauseants. It has also been used in the synthesis of polymers and other materials, such as polyurethanes and polycarbonates.
Mechanism of Action
The mechanism of action of ((3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloridedimethyloxolan-3-yl)methanol hydrochloride is not fully understood. However, it is believed to interact with certain proteins and enzymes in the body, which can lead to changes in biochemical and physiological processes. It has been shown to interact with certain receptors in the brain, which can lead to changes in behavior and cognition. It has also been shown to interact with certain enzymes in the liver, which can lead to changes in metabolic processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloridedimethyloxolan-3-yl)methanol hydrochloride are not fully understood. However, it has been shown to interact with certain proteins and enzymes in the body, which can lead to changes in biochemical and physiological processes. It has been shown to interact with certain receptors in the brain, which can lead to changes in behavior and cognition. It has also been shown to interact with certain enzymes in the liver, which can lead to changes in metabolic processes.
Advantages and Limitations for Lab Experiments
The advantages of using ((3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloridedimethyloxolan-3-yl)methanol hydrochloride in laboratory experiments include its low cost, its availability in a variety of concentrations, and its relative ease of synthesis. The major limitation of this compound is its lack of specificity, which can lead to unpredictable results.
Future Directions
The potential future directions for ((3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloridedimethyloxolan-3-yl)methanol hydrochloride include further research into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its synthesis, stability, and structure-activity relationships will be needed to improve its utility in laboratory experiments. Finally, further research into its mechanism of action and potential drug interactions will be needed to understand its potential therapeutic effects.
Synthesis Methods
The synthesis of ((3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloridedimethyloxolan-3-yl)methanol hydrochloride is relatively simple. It involves the reaction of 2,2-dimethyloxolan-3-ylmethanol with hydrochloric acid. This reaction produces a compound with a nitrogen atom and a hydrochloride group, which can then be isolated and purified. The synthesis of this compound can be carried out in a laboratory setting using standard laboratory equipment and techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride involves the reaction of 3-chloro-2,2-dimethyloxolane with ammonia followed by reduction with sodium borohydride to yield the final product.", "Starting Materials": [ "3-chloro-2,2-dimethyloxolane", "Ammonia", "Sodium borohydride", "Hydrochloric acid", "Methanol" ], "Reaction": [ "Step 1: 3-chloro-2,2-dimethyloxolane is reacted with ammonia in methanol to yield (3-amino-2,2-dimethyloxolan-3-yl)methanol.", "Step 2: The product from step 1 is then treated with sodium borohydride in methanol to reduce the aldehyde group to a primary alcohol, yielding (3-amino-2,2-dimethyloxolan-3-yl)methanol.", "Step 3: The final step involves the addition of hydrochloric acid to the product from step 2 to yield (3-amino-2,2-dimethyloxolan-3-yl)methanol hydrochloride." ] } | |
CAS RN |
2763780-38-5 |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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